1-(4-Hydroxyphenyl)-2-methoxyethan-1-one

• IUPAC Name: 1-(4-hydroxyphenyl)-2-methoxyethanone
• InChI: InChI=1S/C9H10O3/c1-12-6-9(11)7-2-4-8(10)5-3-7/h2-5,10H,6H2,1H3
• InChI Key: HUXGFSJRCMJOAK-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1=CC=C(C=C1)O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID30185915
• Molecular Weight: 166.17 g/mol
• CAS RN: 32136-81-5

Description

“1-(4-Hydroxyphenyl)-2-methoxyethan-1-one” is also known as Piceol. It is a phenolic compound found in the needles and in mycorrhizal roots of Norway spruces. Piceol is used in the synthesis of several pharmaceutical drugs including octopamine, sotalol, bamethan, and dyclonine.

Scientific Research Applications

Anti-Inflammatory Activity

This compound has been studied for its anti-inflammatory activity. . .

Antibacterial Activity

1-(4-Hydroxyphenyl)-2-methoxyethanone has been investigated for its antibacterial activities. . .

Synthesis of Perfluoroalkylmethanols

. .

Chemical Reactivity Studies

The compound has been used in studies to understand chemical reactivity. . .

Drug Discovery

Given its anti-inflammatory and antibacterial properties, 1-(4-hydroxyphenyl)-2-methoxyethanone could potentially be used in drug discovery. . .

Mechanism of Action

Target of Action

The primary target of 1-(4-hydroxyphenyl)-2-methoxyethanone is the enzyme 4-Hydroxyphenylpyruvate dioxygenase (HPPD) . HPPD is an iron-dependent enzyme found in both plants and animals, which plays a crucial role in the catabolism of the amino acid tyrosine .

Mode of Action

1-(4-hydroxyphenyl)-2-methoxyethanone likely inhibits the activity of HPPD . HPPD is a class of oxygenase enzymes that usually utilize α-ketoglutarate and diatomic oxygen to oxygenate or oxidize a target molecule .

Biochemical Pathways

The inhibition of HPPD by 1-(4-hydroxyphenyl)-2-methoxyethanone can affect several biochemical pathways. HPPD is involved in the catabolism of tyrosine, a process that is crucial for the biosynthesis of tocopherols (vitamin E) and plastoquinone, a critical co-factor in the formation of carotenoids . These compounds are essential for the protection of chlorophyll in plants from being destroyed by sunlight .

Pharmacokinetics

Related compounds such as desmethylglycitein, a diphenylheptane, have been shown to exhibit higher bioavailability and superior stability than curcumin . This suggests that 1-(4-hydroxyphenyl)-2-methoxyethanone may also have favorable ADME properties.

Result of Action

The inhibition of HPPD by 1-(4-hydroxyphenyl)-2-methoxyethanone can lead to several molecular and cellular effects. For instance, preventing the breakdown of tyrosine can lead to an excess of tyrosine, which can stunt growth . Additionally, the plant may suffer oxidative damage due to a lack of tocopherols, and chlorophyll may be destroyed due to a lack of carotenoids .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1-(4-hydroxyphenyl)-2-methoxyethanone. For instance, these compounds are highly sensitive towards light and temperature, and their continuous exposure to intense heat and light can cause their oxidation . Therefore, the environment in which this compound is used or stored can significantly impact its effectiveness and stability.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3.0 g of 2-bromo-1-(4-hydroxy-phenyl)-ethanone in 25 ml of methanol are added dropwise in the course of 10 minutes to a solution of 7.5 g of sodium methanolate in 80 ml of methanol. Stirring is then carried out at 60° C. for 45 minutes. The reaction mixture is cooled, poured into dilute hydrochloric acid and extracted with ethyl acetate. After concentration of the organic phases and crystallisation from diethyl ether, 1-(4-hydroxy-phenyl)-2-methoxyethanone is obtained. 1H-NMR (CDCl3) 300 MHz: 3.50 (s, 3H), 4.70 (s, 2H), 6.62 (s, 1H), 6.91 (d, 2H), 7.89 (d, 2H)